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Compound of Interest

Compound Name: gypenoside XLIX

Cat. No.: B15543985

Abstract

Gypenoside XLIX is a dammarane-type saponin and a significant active component isolated
from Gynostemma pentaphyllum. It has garnered considerable interest within the scientific
community for its diverse pharmacological activities, including anti-inflammatory,
neuroprotective, and insulin-sensitizing effects. As an analytical standard, Gypenoside XLIX is
crucial for the accurate quantification and validation of its presence in biological matrices and
herbal preparations. This document provides detailed application notes and experimental
protocols for researchers, scientists, and drug development professionals utilizing Gypenoside
XLIX.

Physicochemical Properties and Analytical Data

Accurate characterization of Gypenoside XLIX is fundamental for its use as an analytical
standard. The following tables summarize its key physical, chemical, and analytical properties.

Table 1: Physicochemical Properties of Gypenoside XLIX
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Property Value Reference
Chemical Formula Cs2Hs6021

Molecular Weight 1047.23 g/mol [1]

Exact Mass 1046.56615975 Da [2]
Appearance White powder [11[3]

Purity >98% (typically =99.8%) [1][4]

N Soluble in DMSO, Pyridine,
Solubility [3]
Methanol, Ethanol

CAS Number 94987-08-3 5]

Table 2: UPLC-MS/MS Parameters for Quantification of Gypenoside XLIX in Rat Plasma
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Parameter Value Reference
UPLC BEH C18 or Waters
Chromatography Column XBridgeTM BEH C18 (4.6 x 50  [6][7]
mm, 2.5 um)
i Acetonitrile: Water (with 0.1%
Mobile Phase ) ) [61[7]
formic acid) (62.5:37.5, v/v)
Flow Rate 0.8 mL/min [8]
Injection Volume 3 uL-20puL [819]
Column Temperature 30 °C [8]
) Electrospray lonization (ESI),
Detection Mode _ [61[7]
Negative lon Mode
N m/z 1045.5 — 118.9 or m/z
MRM Transition [6][71[10]
1045.6 - 913.5
_ 2-3000 ng/mL or 10-7500
Linear Range [6117111]

ng/mL

Lower Limit of Quantification

10 ng/mL

[7]

Internal Standard

Gypenoside A or Saikosaponin
B2

[6]7]

Biological Sighaling Pathways

Gypenoside XLIX has been shown to modulate several key signaling pathways, which are

central to its observed pharmacological effects.

PIBK/AKT/FOXO1 Signaling Pathway

In the context of ischemic stroke, Gypenoside XLIX has been found to activate the PISK/AKT

signaling pathway, which in turn inhibits the transcription factor FOX01.[12] This action

promotes neuronal viability and reduces apoptosis.[12]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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